molecular formula C7H4F4O4S B6243743 4-(difluoromethoxy)-2-fluorophenyl fluoranesulfonate CAS No. 2411267-05-3

4-(difluoromethoxy)-2-fluorophenyl fluoranesulfonate

Cat. No. B6243743
CAS RN: 2411267-05-3
M. Wt: 260.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(Difluoromethoxy)nitrobenzene” is a solid substance with a molecular weight of 189.12 . It’s used in laboratory chemicals .


Synthesis Analysis

A related compound, “3-Cyclopropylmethoxy-4-(difluoromethoxy) benzoic acid (DGM)”, has been synthesized from 4-difluoromethoxy-3-hydroxybenzaldehyde and bromomethyl cyclopropane via O-alkylation, oxidation, and N-acylation .


Molecular Structure Analysis

The molecular formula of “4-(Difluoromethoxy)aniline” is C7H7F2NO, with a molecular weight of 159.14 .


Chemical Reactions Analysis

The compound “4-(Difluoromethoxy)phenyl isocyanate” is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation if inhaled .


Physical And Chemical Properties Analysis

The compound “4-(Difluoromethoxy)aniline” is a liquid at 20 degrees Celsius and has a specific gravity of 1.29 and a refractive index of 1.51 .

Mechanism of Action

The compound “3-Cyclopropylmethoxy-4-(difluoromethoxy) benzoic acid (DGM)” has been studied for its effects on pulmonary fibrosis. It was found to inhibit the expression of proteins such as α-SMA, vimentin, and collagen Ⅰ and increased the expression of E-cadherin .

Safety and Hazards

The compound “4-(Difluoromethoxy)phenyl isocyanate” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation if inhaled .

Future Directions

The compound “3-Cyclopropylmethoxy-4-(difluoromethoxy) benzoic acid (DGM)” has been studied for its effects on pulmonary fibrosis, suggesting potential therapeutic applications .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(difluoromethoxy)-2-fluorophenyl fluoranesulfonate involves the reaction of 4-(difluoromethoxy)-2-fluorophenol with fluoranesulfonyl chloride in the presence of a base.", "Starting Materials": [ "4-(difluoromethoxy)-2-fluorophenol", "Fluoranesulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 4-(difluoromethoxy)-2-fluorophenol to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Add fluoranesulfonyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by column chromatography or recrystallization" ] }

CAS RN

2411267-05-3

Product Name

4-(difluoromethoxy)-2-fluorophenyl fluoranesulfonate

Molecular Formula

C7H4F4O4S

Molecular Weight

260.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.